Cas no 34386-72-6 (2,4(1H,3H)-Pyrimidinedione, 1-(2-aminoethyl)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 1-(2-aminoethyl)-
• CAS No: 34386-72-6
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• MDL: MFCD16683348
• CID: 3944996
• PubChem ID: 10964739
• Update Time: 2025-08-03

2,4(1H,3H)-Pyrimidinedione, 1-(2-aminoethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 1-(2-aminoethyl)-
• 1-(2-AMino-ethyl)-1H-pyriMidine-2,4-dione
• 1-(2-Aminoethyl)pyrimidine-2,4(1H,3H)-dione
• EN300-384281
• SB56199
• F20734
• SCHEMBL2990980
• 1-(2-aminoethyl)-3H-pyrimidine-2,4-dione
• 1-(2-aminoethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• DB-126464
• MFCD16683348
• 34386-72-6
• CS-0349324
• AKOS011379305
• SY298043
• BS-51485
• 1-(2-aminoethyl)pyrimidine-2,4-dione

• MDL： MFCD16683348
• Inchi： 1S/C6H9N3O2/c7-2-4-9-3-1-5(10)8-6(9)11/h1,3H,2,4,7H2,(H,8,10,11)
• InChI Key： JPNNMAWXXJIGMU-UHFFFAOYSA-N
• SMILES： O=C1NC(C=CN1CCN)=O

Computed Properties

• Exact Mass: 155.069476538g/mol
• Monoisotopic Mass: 155.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2,4(1H,3H)-Pyrimidinedione, 1-(2-aminoethyl)-

In-Depth Analysis of 2,4(1H,3H)-Pyrimidinedione, 1-(2-aminoethyl)- (CAS No. 34386-72-6): Properties, Applications, and Market Insights

2,4(1H,3H)-Pyrimidinedione, 1-(2-aminoethyl)-, with the CAS number 34386-72-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as 1-(2-aminoethyl)uracil, belongs to the pyrimidine family, which is fundamental to nucleic acid chemistry. Its unique structure, featuring a pyrimidinedione core and an aminoethyl side chain, makes it a versatile intermediate in drug development and biochemical studies.

The molecular formula of 2,4(1H,3H)-Pyrimidinedione, 1-(2-aminoethyl)- is C₆H₉N₃O₂, and it has a molecular weight of 155.15 g/mol. The compound exhibits solubility in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO), which enhances its utility in various laboratory and industrial applications. Researchers are particularly interested in its potential role as a building block for nucleoside analogs, which are critical in antiviral and anticancer therapies.

One of the most compelling aspects of CAS 34386-72-6 is its relevance to current trends in precision medicine and targeted drug delivery. As the pharmaceutical industry shifts toward personalized treatments, compounds like 1-(2-aminoethyl)uracil are being explored for their ability to modify nucleic acid structures, thereby enabling the development of novel therapeutics. Recent studies have highlighted its potential in RNA interference (RNAi) technologies, where it serves as a key component in siRNA and miRNA-based therapies.

In addition to its pharmaceutical applications, 2,4(1H,3H)-Pyrimidinedione, 1-(2-aminoethyl)- is also used in biochemical research as a substrate for enzyme studies. Its structural similarity to natural pyrimidines allows scientists to investigate enzyme mechanisms, particularly those involving uracil metabolism and DNA repair pathways. This has implications for understanding diseases such as cancer, where dysregulation of these pathways is common.

The market for CAS 34386-72-6 is growing, driven by increasing demand for high-purity biochemicals and custom synthesis services. Suppliers and manufacturers are focusing on scalable production methods to meet the needs of academic and industrial researchers. Quality control is paramount, with HPLC and NMR being standard techniques for verifying the purity and identity of this compound. Companies specializing in fine chemicals and pharmaceutical intermediates are actively listing 1-(2-aminoethyl)uracil in their catalogs, catering to a global clientele.

From an environmental and safety perspective, 2,4(1H,3H)-Pyrimidinedione, 1-(2-aminoethyl)- is generally regarded as stable under standard laboratory conditions. Proper handling procedures, including the use of personal protective equipment (PPE), are recommended to ensure safe usage. The compound is not classified as hazardous under major regulatory frameworks, making it accessible for research purposes without stringent restrictions.

Looking ahead, the future of CAS 34386-72-6 appears promising, with ongoing research exploring its applications in gene therapy and epigenetics. As the scientific community continues to uncover the potential of pyrimidine derivatives, this compound is likely to remain a focal point for innovation. For researchers and industry professionals seeking reliable sources of 1-(2-aminoethyl)uracil, partnering with reputable suppliers who adhere to Good Manufacturing Practices (GMP) is essential.

In summary, 2,4(1H,3H)-Pyrimidinedione, 1-(2-aminoethyl)- (CAS 34386-72-6) is a multifaceted compound with significant applications in pharmaceutical development, biochemical research, and molecular biology. Its unique properties and growing market demand underscore its importance in modern science. Whether you are a researcher, a procurement specialist, or a curious learner, understanding this compound's role can provide valuable insights into the evolving landscape of chemical and biological sciences.